Cas no 30030-91-2 (2-chloro-1-(5-methoxy-1H-indol-3-yl)ethan-1-one)

• Product Name: 2-chloro-1-(5-methoxy-1H-indol-3-yl)ethan-1-one
• CAS No: 30030-91-2
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD03289190
• CID: 852803
• PubChem ID: 931413
• Update Time: 2025-11-07

2-chloro-1-(5-methoxy-1H-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(5-methoxy-1H-indol-3-yl)-
• 2-Chloro-1-(5-methoxy-1H-indol-3-yl)-ethanone
• 2-chloro-1-(5-methoxy-1H-indol-3-yl)ethan-1-one
• 30030-91-2
• D76070
• AKOS000264663
• VS-03734
• SB14976
• SCHEMBL8555897
• DB-355506
• DTXSID50359010
• BBL013284
• MLS000718581
• SR-01000368668-1
• Opera_ID_174
• SMR000290849
• STK504188
• 2-chloro-1-(5-methoxy-1H-indol-3-yl)ethanone
• SR-01000368668
• ALBB-006912
• HMS2743K05
• CS-0100085
• CHEMBL1586895
• MFCD03289190

• MDL： MFCD03289190
• Inchi： 1S/C11H10ClNO2/c1-15-7-2-3-10-8(4-7)9(6-13-10)11(14)5-12/h2-4,6,13H,5H2,1H3
• InChI Key： QBFUNASXZRQFBJ-UHFFFAOYSA-N
• SMILES： ClCC(C1=CNC2C=CC(=CC=21)OC)=O

Computed Properties

• Exact Mass: 223.0401
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09

2-chloro-1-(5-methoxy-1H-indol-3-yl)ethan-1-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-chloro-1-(5-methoxy-1H-indol-3-yl)ethan-1-one

2-Chloro-1-(5-Methoxy-1H-Indol-3-yl)Ethan-1-one: A Comprehensive Overview

The compound with CAS No. 30030-91-2, commonly referred to as 2-chloro-1-(5-methoxy-1H-indol-3-yl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a chlorinated ethanone group with a substituted indole moiety. The indole ring, a heterocyclic aromatic structure, is a key feature of this molecule and contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of 2-chloro-1-(5-methoxy-1H-indol-3-yl)ethan-1-one in the development of novel therapeutic agents. The presence of the methoxy group on the indole ring enhances the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems. Moreover, the chlorine atom at position 2 of the ethanone group imparts electronic effects that can modulate the molecule's reactivity and selectivity in various chemical reactions.

One of the most intriguing aspects of this compound is its ability to participate in bioisosteric replacements. By substituting specific groups within its structure, researchers have been able to create analogs with improved pharmacokinetic profiles. For instance, replacing the chlorine atom with other halogens or functional groups has led to derivatives with enhanced stability and reduced toxicity. These findings underscore the versatility of 2-chloro-1-(5-methoxy-1H-indol-3-yl)ethan-1-one as a scaffold for drug design.

In terms of synthesis, several methods have been reported for the preparation of this compound. A popular approach involves the condensation of an appropriate indole derivative with a chlorinated ketone under controlled conditions. This reaction typically proceeds through a nucleophilic attack mechanism, where the indole acts as a nucleophile and reacts with the electrophilic carbonyl carbon of the ketone. The use of catalysts such as acid or base can significantly influence the reaction yield and selectivity.

Recent advancements in green chemistry have also inspired researchers to explore more sustainable synthesis routes for 2-chloro-1-(5-methoxy-1H-indol-3-yl)ethan-one. For example, microwave-assisted synthesis has been shown to reduce reaction times and improve product purity compared to traditional methods. Additionally, the use of biodegradable solvents and recyclable catalysts has made this process more environmentally friendly.

The biological activity of this compound is another area that has attracted considerable research interest. Studies have demonstrated that 2-chloro-1-(5-methoxy-indolyl)ethanone exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to inhibit key enzymes involved in inflammatory pathways and scavenge reactive oxygen species (ROS). Furthermore, preliminary results from in vitro assays suggest that this compound may have potential as an anticancer agent by inducing apoptosis in cancer cells while sparing normal cells.

In addition to its pharmacological applications, 2-chloroindoline derivatives like this compound are being investigated for their role in materials science. For instance, their ability to form stable coordination complexes with metal ions makes them promising candidates for use in catalysis and sensor technology. Recent research has focused on incorporating these compounds into metalloporphyrin frameworks, which could lead to novel materials with applications in energy storage and conversion.

Looking ahead, ongoing studies aim to further elucidate the mechanistic details behind the biological activity of 2-chloroindoline derivatives. Advanced computational techniques such as molecular docking and dynamics simulations are being employed to predict binding affinities and interaction patterns with target proteins. These insights will be invaluable for designing more effective drugs and materials based on this versatile scaffold.

In conclusion, 2-chloroindoline derivatives, particularly CAS No. 30030-91–2 (2-chloro–(5-methoxy–indol–3–yl)–Ethan–one), represent a class of compounds with immense potential across multiple disciplines. Their unique structural features enable diverse chemical reactivities and biological activities, making them valuable tools for researchers in academia and industry alike. As our understanding of these molecules continues to grow, so too will their impact on fields ranging from medicine to materials science.